Cas no 1007501-63-4 (1-(1,3-Dimethyl-1H-pyrazol-4-yl)propylamine)

• Product Name: 1-(1,3-Dimethyl-1H-pyrazol-4-yl)propylamine
• CAS No: 1007501-63-4
• MF: C₈H₁₅N₃
• MW: 153.224801301956
• MDL: MFCD08700793
• CID: 2951197
• PubChem ID: 23005814
• Update Time: 2025-11-02

1-(1,3-Dimethyl-1H-pyrazol-4-yl)propylamine Chemical and Physical Properties

Names and Identifiers

• AKOS PAO-0564
• 1-(1,3-dimethylpyrazol-4-yl)propylamine
• 1-(1,3-dimethylpyrazol-4-yl)propan-1-amine
• 1-(1,3-dimethyl-4-pyrazolyl)propan-1-amine
• [1-(1,3-Dimethyl-1H-pyrazol-4-yl)propyl]amine
• 1-(1,3-dimethyl-1H-pyrazol-4-yl)propan-1-amine
• STK397288
• ALBB-021600
• EN300-232094
• LS-06514
• CS-0295789
• AKOS016345258
• MFCD08700793
• H33101
• AKOS003673613
• 1007501-63-4
• 1-(1,3-Dimethyl-1H-pyrazol-4-yl)propylamine

• MDL： MFCD08700793
• Inchi： 1S/C8H15N3/c1-4-8(9)7-5-11(3)10-6(7)2/h5,8H,4,9H2,1-3H3
• InChI Key： UDGSAUOMGAGNBT-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C(C)=N1)C(CC)N

Computed Properties

• Exact Mass: 153.126597491Da
• Monoisotopic Mass: 153.126597491Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 43.8

Experimental Properties

• Color/Form: No date available
• Density: No date available
• Melting Point: No date available
• Boiling Point: No date available
• Flash Point: No date available
• Vapor Pressure: No date available

1-(1,3-Dimethyl-1H-pyrazol-4-yl)propylamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(1,3-Dimethyl-1H-pyrazol-4-yl)propylamine

Comprehensive Overview of 1-(1,3-Dimethyl-1H-pyrazol-4-yl)propylamine (CAS No. 1007501-63-4): Properties, Applications, and Industry Insights

1-(1,3-Dimethyl-1H-pyrazol-4-yl)propylamine (CAS No. 1007501-63-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazole derivative is characterized by its unique molecular structure, combining a 1,3-dimethylpyrazole core with a propylamine side chain. Its structural features make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of targeted therapies and crop protection agents.

In recent years, the demand for heterocyclic compounds like 1-(1,3-Dimethyl-1H-pyrazol-4-yl)propylamine has surged, driven by advancements in drug discovery and precision agriculture. Researchers are particularly interested in its potential as a building block for kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, which are hot topics in oncology and metabolic disease research. The compound's logP value and hydrogen bonding capacity make it suitable for optimizing drug-like properties in lead compounds.

The synthesis of CAS 1007501-63-4 typically involves multi-step organic reactions, including N-alkylation and nucleophilic substitution processes. Recent publications highlight improved synthetic routes with higher yields and reduced environmental impact, aligning with the growing industry focus on green chemistry principles. Analytical characterization using HPLC-MS and NMR spectroscopy confirms the compound's high purity (>98%), a critical parameter for research applications.

From a commercial perspective, 1-(1,3-Dimethyl-1H-pyrazol-4-yl)propylamine suppliers emphasize its stability under standard storage conditions (2-8°C in inert atmosphere) and compatibility with common organic solvents. These properties contribute to its growing adoption in high-throughput screening platforms and combinatorial chemistry workflows. The compound's structure-activity relationship (SAR) potential makes it particularly valuable for fragment-based drug design approaches that dominate modern medicinal chemistry.

Emerging applications in agrochemical innovation demonstrate the versatility of this pyrazole amine derivative. Studies suggest its utility in developing novel plant growth regulators and pest control agents with improved environmental profiles. This aligns with current agricultural trends emphasizing sustainable crop protection solutions and reduced ecological footprints - topics frequently searched by professionals in the field.

Quality control protocols for CAS 1007501-63-4 typically include rigorous testing for residual solvents, heavy metals, and isomeric purity. These standards meet the requirements of major pharmacopeias and support the compound's use in GMP-compliant manufacturing processes. The availability of custom synthesis options and isotope-labeled versions (e.g., deuterated analogs) further expands its research utility in ADME studies and metabolic pathway investigations.

Regulatory aspects of 1-(1,3-Dimethyl-1H-pyrazol-4-yl)propylamine production and handling follow standard chemical safety protocols. Material Safety Data Sheets (MSDS) provide comprehensive guidance on proper personal protective equipment (PPE) and emergency procedures, addressing common queries from laboratory personnel about chemical handling best practices.

The global market for fine chemical intermediates like this compound shows steady growth, with projections indicating increased demand from Asia-Pacific research hubs. Industry analysts attribute this to rising investments in biopharmaceutical R&D and smart farming technologies - two sectors where this molecule shows particular promise. Suppliers are responding with expanded production capacities and improved supply chain reliability to meet researcher needs.

Future research directions for 1-(1,3-Dimethyl-1H-pyrazol-4-yl)propylamine may explore its potential in catalysis and material science applications. Preliminary studies suggest possible utility in designing metal-organic frameworks (MOFs) and polymeric materials with specialized properties. Such interdisciplinary applications represent an exciting frontier for this versatile chemical building block.